Cas no 1805183-95-2 (3-(Bromomethyl)-6-cyano-2-(difluoromethyl)-5-methylpyridine)

• Product Name: 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)-5-methylpyridine
• CAS No: 1805183-95-2
• MF: C₉H₇BrF₂N₂
• MW: 261.066087961197
• CID: 4876493
• Update Time: 2025-10-28

3-(Bromomethyl)-6-cyano-2-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)-5-methylpyridine

• Inchi： 1S/C9H7BrF2N2/c1-5-2-6(3-10)8(9(11)12)14-7(5)4-13/h2,9H,3H2,1H3
• InChI Key： RLNLYKITUPAYAM-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C)=C(C#N)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)-5-methylpyridine

Recent Advances in the Study of 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)-5-methylpyridine (CAS: 1805183-95-2)

3-(Bromomethyl)-6-cyano-2-(difluoromethyl)-5-methylpyridine (CAS: 1805183-95-2) is a highly specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine core and functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting inflammatory and oncological diseases.

The structural features of 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)-5-methylpyridine make it a versatile building block for medicinal chemistry. The presence of a bromomethyl group allows for further functionalization, while the difluoromethyl and cyano groups contribute to the compound's electronic properties and binding affinity. Researchers have leveraged these attributes to design novel compounds with improved pharmacokinetic and pharmacodynamic profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of potent JAK2 inhibitors, which show promise for treating myeloproliferative disorders.

In addition to its role in drug development, 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)-5-methylpyridine has been investigated for its utility in agrochemical research. A recent report highlighted its incorporation into novel pesticides with enhanced efficacy and reduced environmental impact. The compound's ability to act as a reactive intermediate facilitates the creation of diverse chemical libraries, enabling high-throughput screening for bioactive molecules. This dual applicability in pharmaceuticals and agrochemicals underscores its importance in modern chemical research.

Despite its potential, challenges remain in the scalable synthesis and purification of 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)-5-methylpyridine. Recent advancements in flow chemistry and catalytic methods have addressed some of these issues, offering more efficient and sustainable production routes. For example, a 2024 study in Organic Process Research & Development detailed a continuous-flow synthesis approach that significantly improved yield and reduced waste generation. These innovations are critical for meeting the growing demand for this compound in both academic and industrial settings.

Looking ahead, the exploration of 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)-5-methylpyridine is expected to expand into new therapeutic areas, including neurodegenerative diseases and infectious diseases. Its modular structure and reactivity make it an attractive candidate for the development of next-generation therapeutics. Collaborative efforts between academia and industry will be essential to fully realize its potential and overcome existing limitations. As research progresses, this compound is poised to play a pivotal role in advancing chemical biology and pharmaceutical sciences.